Cas no 63027-79-2 (phenyl diethylphosphinate)
phenyl diethylphosphinate structure
Product Name:phenyl diethylphosphinate
CAS No:63027-79-2
MF:C10H15O2P
MW:198.198663949966
CID:1646583
PubChem ID:3047200
Update Time:2025-04-21
phenyl diethylphosphinate Chemical and Physical Properties
Names and Identifiers
-
- phenyl diethylphosphinate
- diethylphosphoryloxybenzene
- Diethylphosphinic acid phenyl ester
- SCHEMBL777179
- 4-06-00-00702 (Beilstein Handbook Reference)
- BRN 1946117
- Phosphinic acid, diethyl-, phenyl ester
- DTXSID90212312
- 63027-79-2
-
- Inchi: 1S/C10H15O2P/c1-3-13(11,4-2)12-10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
- InChI Key: ZWAWVIDZQLHHEL-UHFFFAOYSA-N
- SMILES: P(CC)(CC)(=O)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 198.08105
- Monoisotopic Mass: 198.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.059
- Boiling Point: 267.8°C at 760 mmHg
- Flash Point: 129.8°C
- Refractive Index: 1.485
- PSA: 26.3
- LogP: 3.38330
phenyl diethylphosphinate Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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